3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(1-tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C17H22N2O4/c1-17(2,3)19-10-13(8-14(19)20)15(21)18-9-11-5-4-6-12(7-11)16(22)23/h4-7,13H,8-10H2,1-3H3,(H,18,21)(H,22,23)
• InChI Key: IHCUMFDRCAQOLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(CC1=O)C(=O)NCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid is a compound that is widely used in scientific research. It is also known as Boc-Pro-OMe or Boc-Pro-Methyl Ester. This compound has various applications in the field of chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid is not well understood. However, it is believed that the compound interacts with enzymes and proteins in the body, leading to changes in their activity. It may also interact with cell membranes and alter their properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid are diverse. It has been shown to inhibit the activity of various enzymes, including proteases, kinases, and phosphatases. It also has anti-inflammatory properties and can reduce the production of inflammatory cytokines. Additionally, it can modulate the immune response and has been shown to have anticancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid in lab experiments include its high yield and ease of synthesis. Additionally, it is a versatile compound that can be used in various applications. However, the limitations include its high cost and limited availability.

Future Directions

There are several future directions for the use of 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid in scientific research. One area of interest is the development of new pharmaceuticals and agrochemicals using the compound as a building block. Additionally, there is potential for the use of the compound in the development of new therapies for cancer and inflammatory diseases. Further research is needed to fully understand the mechanism of action and potential applications of 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid.
Conclusion:
In conclusion, 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid is a versatile compound with various applications in scientific research. Its ease of synthesis and high yield make it a valuable tool for the synthesis of peptides and proteins. Additionally, its diverse biochemical and physiological effects make it a promising compound for the development of new therapies for cancer and inflammatory diseases. Further research is needed to fully understand the potential applications of 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid.

Synthesis Methods

The synthesis of 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid involves the reaction of tert-butyl 3-oxopyrrolidine-1-carboxylate with paraformaldehyde and methylamine hydrochloride. The reaction yields 3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid as a white solid. The yield of the product is high, and the reaction is easy to perform.

Scientific Research Applications

3-[[(1-Tert-butyl-5-oxopyrrolidine-3-carbonyl)amino]methyl]benzoic acid has various applications in scientific research. It is used as a building block in the synthesis of peptides and proteins. It is also used as a protecting group for amino acids. Additionally, it is used as a reagent in the synthesis of pharmaceuticals and agrochemicals.